Cas no 1880693-49-1 (3-{[(Benzyloxy)carbonyl]amino}-5-iodobenzoic acid)

• Product Name: 3-{[(Benzyloxy)carbonyl]amino}-5-iodobenzoic acid
• CAS No: 1880693-49-1
• MF: C₁₅H₁₂INO₄
• MW: 397.164556503296
• CID: 5803649
• PubChem ID: 130535415
• Update Time: 2025-06-15

3-{[(Benzyloxy)carbonyl]amino}-5-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-4567415
• 3-{[(benzyloxy)carbonyl]amino}-5-iodobenzoic acid
• 1880693-49-1
• 3-{[(Benzyloxy)carbonyl]amino}-5-iodobenzoic acid

• Inchi： 1S/C15H12INO4/c16-12-6-11(14(18)19)7-13(8-12)17-15(20)21-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,17,20)(H,18,19)
• InChI Key： LRDAQUDJUZNMRJ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=C(C=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 396.98111g/mol
• Monoisotopic Mass: 396.98111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{[(Benzyloxy)carbonyl]amino}-5-iodobenzoic acid

Introduction to 3-{[(Benzyloxy)carbonyl]amino}-5-iodobenzoic acid (CAS No. 1880693-49-1)

3-{[(Benzyloxy)carbonyl]amino}-5-iodobenzoic acid, identified by its CAS number 1880693-49-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of iodo-substituted benzoic acids, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both benzyloxy and amino functional groups, in conjunction with the iodobenzoic core, makes this molecule a versatile intermediate in the synthesis of more complex pharmacological agents.

The benzyloxy-carbonyl group is a common protective group in peptide synthesis, where it helps to shield the amino group during subsequent chemical modifications. This feature is particularly valuable in multi-step synthetic pathways where selective reactivity is required. On the other hand, the amino group provides a site for further functionalization, enabling the attachment of various pharmacophores or biomolecules. The iodobenzoic moiety, characterized by its electron-withdrawing properties, can influence the electronic distribution of the molecule, thereby affecting its interactions with biological targets.

In recent years, iodo-substituted benzoic acids have been extensively studied due to their role as key intermediates in the development of novel therapeutic agents. The iodine atom introduces a handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures. These reactions have been instrumental in the synthesis of small-molecule inhibitors targeting various diseases, including cancer and inflammatory disorders.

The compound 3-{[(Benzyloxy)carbonyl]amino}-5-iodobenzoic acid has been utilized in several cutting-edge research projects aimed at developing next-generation pharmaceuticals. For instance, it has served as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers by inhibiting aberrant signaling pathways. Additionally, its structural framework has been explored in the design of molecules with anti-inflammatory properties, leveraging its ability to modulate immune responses through interaction with specific receptors.

The incorporation of both protective and reactive functional groups makes this compound a valuable tool for medicinal chemists. The benzyloxy-carbonyl group ensures stability during synthetic manipulations, while the amino group offers a platform for diversification. The presence of the iodine atom further enhances its utility by enabling palladium-mediated transformations that are essential for constructing complex drug candidates.

The biological activity of 3-{[(Benzyloxy)]carbonyl}]amino}-5-iodobenzoic acid has been investigated in various preclinical studies. Researchers have demonstrated its potential as a scaffold for developing molecules with targeted action against specific disease markers. For example, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in tumor growth and progression. Furthermore, preliminary pharmacokinetic studies suggest that it possesses favorable properties for absorption, distribution, metabolism, and excretion (ADME), making it a promising candidate for further development.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in pharmaceutical chemistry. Key steps include the introduction of the iodine atom at the 5-position of benzoic acid followed by selective functionalization at the 3-position with a protected amino group. The use of advanced synthetic techniques ensures high yield and purity, which are critical for pharmaceutical applications.

The role of 3-{[(Benzyloxy))carbonyl]amino}-5-iodobenzoic acid extends beyond mere intermediation; it also serves as a model compound for understanding structural-activity relationships (SAR) in benzoic acid derivatives. By varying substituents on different parts of the molecule, researchers can gain insights into how structural changes influence biological activity. This information is invaluable for designing more effective drugs with improved efficacy and reduced side effects.

In conclusion, 3-{[(Benzyloxy))carbonyl]amino}-5-iodobenzoic acid (CAS No. 1880693-49-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing complex drug candidates targeting various diseases. As research continues to uncover new applications and therapeutic benefits, this compound is poised to play an increasingly important role in the development of innovative treatments.